Cas no 10212-20-1 (2'-Deoxy-2'-fluorocytidine)

• Product Name: 2'-Deoxy-2'-fluorocytidine
• CAS No: 10212-20-1
• MF: C₉H₁₂FN₃O₄
• MW: 245.207685470581
• MDL: MFCD00057445
• CID: 48461
• Update Time: 2025-11-27

2'-Deoxy-2'-fluorocytidine Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxy-2'-fluorocytidine
• 4-Amino-1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2'-FdC
• 2'-Fluoro-2'-deoxycytidine
• 2’-Deoxy-2’-fluoro Cytidine
• 2'-Deoxy-2'-Fluoro-D-cytidine
• 2'-Fluoro-2'-deoxy-cytidine
• 2'-Deoxy-2'-fluorocytidine Hydrate
• 2`-Deoxy-2`-fluoro Cytidine
• 2′-Fluoro-2′-deoxycytidine
• 2'-FC
• 2'-FLUORO-D-CYTIDINE
• RO-8013
• 2'-FANA-C
• NSC 529432
• Cytidine, 2'-deoxy-2'-fluoro-
• LCY080JPY9
• 2 -Deoxy-2 -Fluorocytidine
• 4-amino-1-((2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• NSC529432
• 4-Amino-1-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• 2'-fluoro-d-cyt

• MDL： MFCD00057445
• Inchi： 1S/C9H12FN3O4/c10-6-7(15)4(3-14)17-8(6)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)/t4-,6-,7-,8-/m1/s1
• InChI Key： NVZFZMCNALTPBY-XVFCMESISA-N
• SMILES： F[C@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 245.08100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 108
• Surface Charge: 0

Experimental Properties

• Color/Form: Solid
• Melting Point: 167°C(lit.)
• Boiling Point: 500.1°C at 760 mmHg
• Refractive Index: 80 ° (C=1, MeOH)
• Solubility: Soluble in DMSO, Methanol.
• PSA: 110.60000
• LogP: -1.00460
• Solubility: Not available

2'-Deoxy-2'-fluorocytidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2'-Deoxy-2'-fluorocytidine

Research Brief on 2'-Deoxy-2'-fluorocytidine (CAS: 10212-20-1): Recent Advances and Applications

2'-Deoxy-2'-fluorocytidine (CAS: 10212-20-1) is a fluorinated nucleoside analog that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a precursor for antiviral and anticancer agents, particularly in the context of RNA-targeted therapies. This research brief synthesizes the latest findings on the synthesis, mechanism of action, and clinical potential of 2'-Deoxy-2'-fluorocytidine.

A 2023 study published in the Journal of Medicinal Chemistry explored the enzymatic synthesis of 2'-Deoxy-2'-fluorocytidine using engineered nucleoside phosphorylases, achieving higher yields and purity compared to traditional chemical methods. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development. Additionally, researchers identified its incorporation into oligonucleotides as a strategy to enhance nuclease resistance and improve target binding affinity.

In the context of antiviral research, 2'-Deoxy-2'-fluorocytidine has shown efficacy against RNA viruses, including SARS-CoV-2 and influenza. A preprint from BioRxiv (2024) demonstrated that derivatives of this compound inhibit viral RNA polymerase activity by acting as chain terminators. The study utilized cryo-EM to elucidate the structural interactions between the fluorinated nucleoside and the viral polymerase, providing a mechanistic basis for its antiviral effects.

Oncology applications have also been a focal point, with a 2024 Nature Communications paper reporting the use of 2'-Deoxy-2'-fluorocytidine in prodrug formulations for targeted cancer therapy. The prodrug, designed to release the active metabolite selectively in tumor tissues, exhibited reduced systemic toxicity in murine models of colorectal cancer. Pharmacokinetic analyses revealed favorable tissue distribution profiles, supporting its potential for clinical translation.

Despite these advances, challenges remain in optimizing the delivery and bioavailability of 2'-Deoxy-2'-fluorocytidine-based therapeutics. Recent work published in Molecular Pharmaceutics (2024) addressed this by developing lipid nanoparticle formulations to enhance cellular uptake and reduce off-target effects. The study reported a 2.5-fold increase in tumor accumulation compared to free drug administration, underscoring the importance of delivery systems in maximizing therapeutic efficacy.

In conclusion, 2'-Deoxy-2'-fluorocytidine (10212-20-1) continues to emerge as a versatile scaffold for drug development, with recent studies expanding its applications in antiviral and anticancer therapies. Future research directions may include combinatorial approaches with other nucleoside analogs and further refinement of targeted delivery systems to unlock its full clinical potential.